Cas no 1344968-64-4 ((1S)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol)

• Product Name: (1S)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol
• CAS No: 1344968-64-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 4591197
• PubChem ID: 64712578
• Update Time: 2025-05-23

(1S)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol
• (αS)-1,2,3,4-Tetrahydro-α-methyl-1-naphthalenemethanol

• Inchi： 1S/C12H16O/c1-9(13)11-8-4-6-10-5-2-3-7-12(10)11/h2-3,5,7,9,11,13H,4,6,8H2,1H3/t9-,11?/m0/s1
• InChI Key： RJBQWCZPSDVJOX-FTNKSUMCSA-N
• SMILES： [C@H](C1C2=C(C=CC=C2)CCC1)(O)C

Additional information on (1S)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol

Compound CAS No. 1344968-64-4: (1S)-1-(1,2,3,4-Tetrahydronaphthalen-1-yl)ethan-1-ol

The compound with CAS No. 1344968-64-4, commonly referred to as (1S)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol, is a versatile organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrahydronaphthalene moiety with a secondary alcohol group. The tetrahydronaphthalene ring system provides a rigid and planar framework, while the hydroxyl group introduces hydrophilic properties, making this compound suitable for a wide range of applications.

Recent studies have highlighted the potential of (1S)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol in the development of advanced materials. Researchers have explored its use as a building block for constructing complex molecular architectures, such as supramolecular assemblies and functional polymers. The stereochemistry at the (S)-configuration plays a crucial role in determining the compound's reactivity and compatibility with other molecules. For instance, its enantioselective synthesis has been optimized to ensure high yields and purity, which are essential for industrial applications.

In terms of synthesis, this compound can be prepared via various routes, including catalytic hydrogenation and asymmetric reduction. The choice of synthetic pathway depends on the desired scale of production and the availability of starting materials. For example, one common method involves the reduction of a ketone precursor using a chiral catalyst to achieve the (S)-configuration. This approach not only ensures high enantioselectivity but also minimizes waste generation, aligning with green chemistry principles.

The physical properties of CAS No. 1344968-64-4 are equally noteworthy. It exhibits a melting point of approximately 55°C and a boiling point around 250°C under standard conditions. Its solubility in common solvents such as ethanol and dichloromethane makes it amenable to various chemical transformations. Additionally, its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

One of the most promising applications of this compound is in drug discovery. Its unique structure allows it to act as a lead compound for designing bioactive molecules targeting specific therapeutic areas. For instance, studies have shown that derivatives of CAS No. 1344968-64-4 exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. This highlights its potential as a scaffold for developing novel pharmaceutical agents.

In conclusion, CAS No. 1344968-64-4 ((1S)-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-ol) is a multifaceted compound with diverse applications across various scientific disciplines. Its stereochemistry-dependent properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike.